Cas no 860649-12-3 (Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate)

• Product Name: Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate
• CAS No: 860649-12-3
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5746004
• PubChem ID: 2766329
• Update Time: 2025-08-01

Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000307499
• SR-01000307499-1
• Methyl1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate
• methyl 1-[3-(4-formylphenoxy)propyl]-4-piperidinecarboxylate
• 10X-0941
• Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate
• AKOS005076700
• 860649-12-3
• 4-Piperidinecarboxylic acid, 1-[3-(4-formylphenoxy)propyl]-, methyl ester

• Inchi： 1S/C17H23NO4/c1-21-17(20)15-7-10-18(11-8-15)9-2-12-22-16-5-3-14(13-19)4-6-16/h3-6,13,15H,2,7-12H2,1H3
• InChI Key： USIKOIRKUHITOL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(CCCOC2C=CC(C=O)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 447.3±45.0 °C(Predicted)
• pka: 8.55±0.10(Predicted)

Additional information on Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate

Comprehensive Overview of Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate (CAS No. 860649-12-3)

Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate (CAS No. 860649-12-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a piperidine ring, a formylphenoxy group, and a carboxylate ester. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate is driven by its potential role in developing novel therapeutics. Researchers are exploring its utility in targeting neurological and metabolic disorders, aligning with current trends in precision medicine. The compound's formyl group and ester functionality provide reactive sites for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. This adaptability is crucial for addressing modern healthcare challenges, such as drug resistance and personalized treatment strategies.

From a synthetic chemistry perspective, CAS No. 860649-12-3 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Its piperidine-4-carboxylate moiety is a common scaffold in many FDA-approved drugs, underscoring its relevance in medicinal chemistry. Recent studies highlight its potential as a building block for small-molecule inhibitors and bioconjugates, which are pivotal in cancer research and immunotherapy—two of the most searched topics in scientific databases today.

Environmental and sustainability considerations are also shaping the discourse around Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate. As the chemical industry shifts toward greener practices, researchers are investigating eco-friendly synthesis routes for this compound. Questions like "How to optimize the yield of 860649-12-3 using catalytic methods?" or "What are the solvent alternatives for its purification?" frequently appear in academic and industrial forums, reflecting the demand for sustainable methodologies.

In material science, the compound's aromatic-aliphatic hybrid structure offers intriguing possibilities for designing advanced polymers and coatings. Its phenoxy and ester groups contribute to thermal stability and solubility, making it a candidate for high-performance materials. This aligns with the surge in searches for "smart materials" and "functionalized polymers," as industries seek innovations in electronics, packaging, and renewable energy technologies.

Analytical characterization of CAS No. 860649-12-3 involves advanced techniques such as NMR, HPLC, and mass spectrometry, ensuring purity and reproducibility—a critical concern for quality-conscious buyers. The compound's spectral data and synthetic protocols are often requested in patent applications and research publications, emphasizing its commercial and academic value.

In summary, Methyl 1-[3-(4-formylphenoxy)propyl]piperidine-4-carboxylate represents a convergence of pharmaceutical innovation, sustainable chemistry, and material science. Its multifaceted applications and structural elegance continue to inspire research across disciplines, answering pressing questions in drug development and industrial chemistry while adhering to evolving environmental standards.